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Compound of Interest

Compound Name:
N-(2,5-dichlorophenyl)-4-

ethoxybenzamide

Cat. No.: B312361

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of N-(2,5-dichlorophenyl)-4-
ethoxybenzamide, a dichlorinated benzamide derivative. The document outlines its

fundamental chemical properties, including its molecular formula and weight. Furthermore, it

presents a plausible synthetic route and a comprehensive protocol for its purification and

characterization, based on established methodologies for analogous compounds. This guide is

intended to serve as a valuable resource for researchers and professionals engaged in

medicinal chemistry, chemical synthesis, and drug discovery, offering foundational knowledge

and practical insights into the handling and analysis of this compound.

Chemical Identity and Properties
N-(2,5-dichlorophenyl)-4-ethoxybenzamide is a synthetic organic compound characterized

by a central benzamide core. This core is substituted with a 2,5-dichlorophenyl group on the

nitrogen atom and a 4-ethoxy group on the benzoyl ring.
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Property Value Source

Molecular Formula C₁₅H₁₃Cl₂NO₂ [1]

Molecular Weight 310.18 g/mol [1]

CAS Number 333348-58-6

IUPAC Name
N-(2,5-dichlorophenyl)-4-

ethoxybenzamide

The presence of the dichloro-substituted phenyl ring and the ethoxy group imparts specific

physicochemical properties to the molecule, influencing its solubility, lipophilicity, and potential

for biological interactions.

Synthesis and Purification
While specific literature detailing the synthesis of N-(2,5-dichlorophenyl)-4-ethoxybenzamide
is not readily available, a standard and reliable method for its preparation is the acylation of

2,5-dichloroaniline with 4-ethoxybenzoyl chloride. This reaction, a classic example of amide

bond formation, is widely employed in organic synthesis for its efficiency and high yields.

Proposed Synthetic Pathway
The synthesis can be logically envisioned as a two-step process, starting from the

commercially available 4-ethoxybenzoic acid.
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Step 1: Acyl Chloride Formation

Step 2: Amide Coupling
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Caption: Proposed two-step synthesis of N-(2,5-dichlorophenyl)-4-ethoxybenzamide.

Detailed Experimental Protocol: Synthesis
This protocol is a robust, self-validating system for the synthesis of the target compound.

Step 1: Synthesis of 4-Ethoxybenzoyl Chloride

Reagents and Setup: To a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, add 4-ethoxybenzoic acid (1 equivalent).

Reaction: Add thionyl chloride (SOCl₂, 2-3 equivalents) dropwise at room temperature.

Reflux: Heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored by

the cessation of gas evolution (HCl and SO₂).
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Work-up: After cooling to room temperature, remove the excess thionyl chloride under

reduced pressure. The resulting crude 4-ethoxybenzoyl chloride is typically used in the next

step without further purification.

Step 2: Synthesis of N-(2,5-dichlorophenyl)-4-ethoxybenzamide

Reagents and Setup: In a separate flask, dissolve 2,5-dichloroaniline (1 equivalent) in a

suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add a

non-nucleophilic base, such as pyridine or triethylamine (1.1-1.5 equivalents), to scavenge

the HCl byproduct.

Reaction: Cool the solution in an ice bath. Add the crude 4-ethoxybenzoyl chloride (1-1.1

equivalents) dropwise to the solution of 2,5-dichloroaniline.

Stirring: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Reaction progress can be monitored by thin-layer chromatography (TLC).

Quenching: Upon completion, quench the reaction by adding water.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane or ethyl acetate.

Washing: Wash the combined organic layers sequentially with dilute HCl, saturated NaHCO₃

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to obtain the crude product.

Purification Protocol
Purification of the crude N-(2,5-dichlorophenyl)-4-ethoxybenzamide is critical to remove

unreacted starting materials and byproducts.

Recrystallization:

Solvent Selection: A suitable solvent system for recrystallization can be determined through

small-scale solubility tests. A common choice for benzamides is a mixture of ethanol and

water or ethyl acetate and hexanes.
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Procedure: Dissolve the crude product in a minimal amount of the hot solvent system. Allow

the solution to cool slowly to room temperature, followed by further cooling in an ice bath to

induce crystallization.

Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent,

and dry under vacuum.

Characterization
The identity and purity of the synthesized N-(2,5-dichlorophenyl)-4-ethoxybenzamide should

be confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for structural elucidation.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on both phenyl rings, the ethoxy group (a quartet and a triplet), and the amide proton

(a singlet). The chemical shifts and coupling constants will be indicative of the substitution

pattern.

¹³C NMR: The carbon NMR spectrum will show characteristic signals for the carbonyl carbon

of the amide, the aromatic carbons, and the carbons of the ethoxy group.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound.

High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass

measurement, which can be used to confirm the elemental composition of the molecule. The

expected monoisotopic mass for C₁₅H₁₃Cl₂NO₂ is approximately 309.0323 Da.

Potential Applications in Research and Drug
Development
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Benzamide derivatives are a well-established class of compounds with a wide range of

biological activities. The structural motifs present in N-(2,5-dichlorophenyl)-4-
ethoxybenzamide suggest potential for exploration in several areas of drug discovery.

Potential Research Areas

N-(2,5-dichlorophenyl)-4-ethoxybenzamide
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Caption: Potential areas of investigation for N-(2,5-dichlorophenyl)-4-ethoxybenzamide.

The dichlorinated phenyl ring can enhance binding to hydrophobic pockets in target proteins,

while the ethoxybenzamide moiety can participate in hydrogen bonding and other polar

interactions. This combination of features makes it a candidate for screening in various

biological assays.

Conclusion
This technical guide has provided a comprehensive overview of N-(2,5-dichlorophenyl)-4-
ethoxybenzamide, including its chemical identity, a detailed synthetic and purification protocol,

and methods for its characterization. While this compound is not extensively documented in

current literature, the information presented here, based on established chemical principles,

offers a solid foundation for researchers and drug development professionals interested in

exploring its potential. The proposed synthetic route is robust and adaptable, and the

characterization methods are standard industry practice, ensuring the reliable preparation and

validation of this compound for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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